4-chloro-2-(trifluoromethoxy)phenol
Overview
Description
4-chloro-2-(trifluoromethoxy)phenol is a chemical compound with the molecular formula C7H4ClF3O2 . It has a molecular weight of 212.56 .
Molecular Structure Analysis
The molecular structure of 4-chloro-2-(trifluoromethoxy)phenol consists of a phenol group with a chlorine atom and a trifluoromethoxy group attached to the benzene ring .Physical And Chemical Properties Analysis
4-chloro-2-(trifluoromethoxy)phenol has a molecular weight of 212.554 Da . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(trifluoromethoxy)phenol involves the introduction of a chloro group and a trifluoromethoxy group onto a phenol ring.", "Starting Materials": [ "Phenol", "4-chlorobenzene", "Sodium hydroxide", "Trifluoromethanol", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Phenol is reacted with sodium hydroxide to form sodium phenoxide.", "4-chlorobenzene is reacted with sodium hydroxide to form sodium 4-chlorobenzoate.", "Sodium phenoxide and sodium 4-chlorobenzoate are reacted together to form 4-chloro-2-phenol.", "Trifluoromethanol is reacted with sulfuric acid to form trifluoromethanesulfonic acid.", "4-chloro-2-phenol is reacted with trifluoromethanesulfonic acid to form 4-chloro-2-trifluoromethoxyphenol.", "Hydrogen peroxide is added to the reaction mixture to oxidize any remaining 4-chloro-2-phenol to 4-chloro-2-trifluoromethoxyphenol." ] } | |
CAS RN |
869088-57-3 |
Product Name |
4-chloro-2-(trifluoromethoxy)phenol |
Molecular Formula |
C7H4ClF3O2 |
Molecular Weight |
212.6 |
Purity |
95 |
Origin of Product |
United States |
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